Cas no 16405-80-4 (6-Fluoro-2-(propan-2-yl)-1H-1,3-benzodiazole)

6-Fluoro-2-(propan-2-yl)-1H-1,3-benzodiazole structure
16405-80-4 structure
Product Name:6-Fluoro-2-(propan-2-yl)-1H-1,3-benzodiazole
CAS No:16405-80-4
MF:C10H11FN2
MW:178.206145524979
CID:121644
PubChem ID:45078577
Update Time:2025-04-18

6-Fluoro-2-(propan-2-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,6-fluoro-2-(1-methylethyl)-
    • Benzimidazole,5-fluoro-2-isopropyl-(8CI)
    • 5-Fluoro-2-isopropyl-1H-benzimidazole
    • SCHEMBL14267003
    • 6-fluoro-2-propan-2-yl-1H-benzimidazole
    • AKOS023170211
    • 16405-80-4
    • 6-fluoro-2-(propan-2-yl)-1H-1,3-benzodiazole
    • SCHEMBL4111095
    • 6-Fluoro-2-(propan-2-yl)-1H-1,3-benzodiazole
    • Inchi: 1S/C10H11FN2/c1-6(2)10-12-8-4-3-7(11)5-9(8)13-10/h3-6H,1-2H3,(H,12,13)
    • InChI Key: WBCAKMPRHHMJJD-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)NC(C(C)C)=N2

Computed Properties

  • Exact Mass: 177.0829
  • Monoisotopic Mass: 178.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 28.7A^2

Experimental Properties

  • PSA: 25.78

6-Fluoro-2-(propan-2-yl)-1H-1,3-benzodiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F278681-100mg
6-Fluoro-2-(propan-2-yl)-1H-1,3-benzodiazole
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$ 70.00 2022-06-05
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